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Compound of Interest

Compound Name: Ethyltrimethylsilane

CAS No.: 3439-38-1

Cat. No.: B1207187

Get Quote

An In-depth Guide to the Commercial Availability, Synthesis, and Application of

Ethyltrimethylsilane for Advanced Chemical Research.

Introduction
Ethyltrimethylsilane (CAS No. 3439-38-1), a versatile organosilicon compound, has emerged

as a critical reagent and building block in modern organic synthesis, particularly within the

pharmaceutical and electronics industries.[1][2][3] Its unique chemical properties make it an

important intermediate for the production of silicone polymers and resins, and it serves as a

valuable tool for introducing the trimethylsilyl group into molecules.[1][4] This guide provides a

comprehensive overview of the commercial availability of Ethyltrimethylsilane, its key

chemical and physical properties, safe handling procedures, and its applications in chemical

synthesis, with a focus on its relevance to researchers, scientists, and drug development

professionals.
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Ethyltrimethylsilane, also known as Trimethylethylsilane or Trimethylsilylethane, is a colorless

to light yellow, transparent liquid with the molecular formula C5H14Si and a molecular weight of

102.25 g/mol .[5][6][7][8] It is characterized by its high flammability and sensitivity to moisture.

[5] Key physical properties are summarized in the table below.

Property Value Reference

CAS Number 3439-38-1 [5][6][7][8]

Molecular Formula C5H14Si [5][6][7][8]

Molecular Weight 102.25 g/mol [5][6][7][8]

Appearance
Colorless to light yellow, clear

liquid
[5][6]

Boiling Point 58.7 - 65 °C at 760 mmHg [5][6][8]

Flash Point -26 °C [1][6]

Density 0.696 g/cm³ at 25 °C [6][8]

Purity (typical) >97.0% or >98.0% (by GC) [1][5][6]

Commercial Availability and Suppliers
Ethyltrimethylsilane is commercially available from a variety of chemical suppliers, catering to

both research and industrial-scale needs. The typical purity offered is greater than 97% or 98%,

as determined by gas chromatography (GC).[1][5][6] When procuring this reagent, it is crucial

to partner with a reputable supplier to ensure product quality and a reliable supply chain.[1]

Below is a summary of some of the key suppliers of Ethyltrimethylsilane.
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Supplier Purity Available Quantities

TCI Chemicals >98.0% (GC) 5g, 25g, and bulk inquiries

Alfa Chemistry Not specified 10g, 100g, and custom sizes

Power Chemical Corporation Min. 97.0% (GC)
100ml, 250ml, 500ml, 1L, 5L,

210L drums, 1000L IBC totes

Gelest, Inc. Not specified Research and bulk quantities

J&K Scientific Not specified Various sizes

Simson Pharma Limited
High quality, with Certificate of

Analysis

Custom synthesis and various

quantities

GlobalChemMall 99% min 1kg to 50 metric tons/month

Synthesis of Ethyltrimethylsilane
A common laboratory and industrial-scale synthesis of Ethyltrimethylsilane involves the

Grignard reaction.[3] This method utilizes an ethyl magnesium halide (Grignard reagent) which

is then reacted with trimethylchlorosilane.[3] A key innovation in this process is the use of high-

boiling-point ethers as a solvent, which enhances the safety of the procedure for industrial

production by avoiding low-boiling-point solvents like diethyl ether.[3]

Experimental Protocol: Grignard Synthesis of
Ethyltrimethylsilane
The following is a representative protocol for the synthesis of Ethyltrimethylsilane based on

the Grignard reaction methodology.

Materials:

Magnesium turnings

Ethyl halide (e.g., ethyl bromide)

Trimethylchlorosilane
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High-boiling-point ether solvent (e.g., diglyme)

Iodine (for initiation)

Anhydrous work-up reagents (e.g., saturated ammonium chloride solution)

Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, dry flasks,

dropping funnel)

Procedure:

Preparation of the Grignard Reagent:

Under an inert atmosphere (e.g., nitrogen or argon), charge a dry three-necked flask with

magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

In a dropping funnel, prepare a solution of ethyl halide in the high-boiling-point ether

solvent.

Add a small portion of the ethyl halide solution to the magnesium. The reaction is initiated

when the color of the iodine disappears and there is evidence of an exothermic reaction.

Slowly add the remaining ethyl halide solution to maintain a gentle reflux.

After the addition is complete, stir the mixture at room temperature until the magnesium is

consumed.

Reaction with Trimethylchlorosilane:

Cool the freshly prepared Grignard reagent in an ice bath.

Slowly add trimethylchlorosilane to the stirred Grignard solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.
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Work-up and Purification:

Carefully pour the reaction mixture into a separatory funnel containing ice and a saturated

ammonium chloride solution for quenching.[9]

Separate the organic layer and wash it with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter the solution and remove the solvent by distillation.

Purify the crude product by fractional distillation to obtain Ethyltrimethylsilane.

Grignard Reagent Formation

Ethylation Reaction Work-up and Purification

Magnesium Turnings

Ethyl Magnesium Halide

Ethyl Halide

High-Boiling Ether

Reaction MixtureTrimethylchlorosilane Aqueous Work-up Fractional Distillation Ethyltrimethylsilane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyltrimethylsilane via the Grignard reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

http://orgsyn.org/demo.aspx?prep=CV8P0019
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#ethyltrimethylsilane-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body-img#ethyltrimethylsilane-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#ethyltrimethylsilane-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Organic Synthesis
Ethyltrimethylsilane is a valuable reagent in organic synthesis, primarily utilized for the

introduction of the trimethylsilyl group and in reduction reactions.

Silylating Agent
As a silylating agent, Ethyltrimethylsilane is employed to protect functional groups or to

activate substrates for subsequent reactions.[1] This is a fundamental transformation in multi-

step organic syntheses, particularly in the preparation of active pharmaceutical ingredients

(APIs).[1]

Reducing Agent
While triethylsilane is more commonly known as a mild reducing agent, Ethyltrimethylsilane
can also participate in reduction reactions.[10] For instance, it can be used for the reduction of

carbonyl groups to alcohols.[4] Its utility in this context is often in combination with a Lewis acid.

Quality Control and Purity Analysis
Ensuring the purity of Ethyltrimethylsilane is critical for its successful application in sensitive

chemical syntheses. The most common analytical technique for purity assessment is Gas

Chromatography with Flame Ionization Detection (GC-FID).[11]

Protocol: Purity Analysis by GC-FID
Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for the analysis of volatile organosilicon compounds (e.g., a non-

polar or mid-polar column).

Procedure:

Sample Preparation:

Prepare a dilute solution of the Ethyltrimethylsilane sample in a suitable volatile solvent

(e.g., hexane or pentane).
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Instrumental Analysis:

Inject a small volume of the prepared sample into the GC.

The components of the sample are separated based on their volatility and interaction with

the stationary phase of the column.

The FID detects the eluted components, and the resulting chromatogram shows peaks

corresponding to each compound.

Data Analysis:

Identify the peak corresponding to Ethyltrimethylsilane based on its retention time, which

can be confirmed using a standard.

Quantify the purity by calculating the area percent of the Ethyltrimethylsilane peak

relative to the total area of all peaks in the chromatogram. For higher accuracy, an internal

or external standard method can be employed.[11]
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Caption: Workflow for the purity analysis of Ethyltrimethylsilane by GC-FID.

Safety and Handling
Ethyltrimethylsilane is a highly flammable liquid and vapor.[5][7] It is also moisture-sensitive

and may cause skin and eye irritation.[5][7] Therefore, proper safety precautions must be taken

during its handling and storage.
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Storage: Store in a cool, well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[5] Keep the container tightly closed and store under an inert gas.[5]

Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[12] Ground and bond containers and receiving equipment to prevent static

discharge.[12] Use only non-sparking tools.[12]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[5][12] If

inhaled, move to fresh air. If ingested, seek medical attention.[12]

Fire Fighting: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish fires.[12]

Do not use a direct stream of water.[12]

Conclusion
Ethyltrimethylsilane is a commercially available and highly versatile organosilicon compound

with significant applications in the pharmaceutical and chemical industries. Its utility as a

silylating agent and in other synthetic transformations makes it an important tool for

researchers and drug development professionals. A thorough understanding of its properties,

suppliers, synthesis, and safe handling procedures is essential for its effective and safe

utilization in the laboratory and in industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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